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Compound of Interest

Compound Name: Antimony pentasulfide

Cat. No.: B075353 Get Quote

A detailed comparison of the electrochemical performance, experimental protocols, and

theoretical potential of antimony pentasulfide (Sb2S5) and antimony trisulfide (Sb2S3) as

anode materials for next-generation batteries.

In the quest for high-capacity anode materials for lithium-ion and sodium-ion batteries,

antimony sulfides have emerged as promising candidates due to their high theoretical specific

capacities. Among these, antimony trisulfide (Sb2S3) has been extensively investigated, while

antimony pentasulfide (Sb2S5) remains a less explored alternative. This guide provides a

comprehensive comparison of these two materials, summarizing available experimental data

for Sb2S3 and presenting theoretical predictions for Sb2S5 to offer a forward-looking

perspective for researchers and materials scientists.

Performance Comparison
A significant disparity exists in the research landscape of these two materials. Antimony

trisulfide has been the subject of numerous experimental studies, yielding a wealth of

performance data. In contrast, experimental data on the electrochemical performance of

antimony pentasulfide is scarce in the current literature. Therefore, this comparison relies on

a combination of experimental results for Sb2S3 and theoretical calculations for Sb2S5.
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Performance Metric
Antimony Trisulfide
(Sb2S3) (Experimental)

Antimony Pentasulfide
(Sb2S5) (Theoretical)

Theoretical Specific Capacity ~946 mAh/g[1][2][3] ~1155 mAh/g

Initial Discharge Capacity

700 - 1200 mAh/g (Lithium-ion)

[4]; 500 - 800 mAh/g (Sodium-

ion)[5]

Not available (Experimental)

Initial Coulombic Efficiency
60 - 85% (Lithium-ion)[4]; 50 -

75% (Sodium-ion)[5]
Not available (Experimental)

Cycling Stability

Varies significantly with

morphology and carbon

compositing, generally

showing capacity fade that can

be mitigated with

nanostructuring and

conductive additives.[5]

Predicted to undergo

significant volume expansion,

suggesting potential

challenges with cycling stability

without effective mitigation

strategies.

Rate Capability

Moderate to good, highly

dependent on the material's

architecture and conductivity.

Capacities of 300-600 mAh/g

are often reported at higher

current densities (e.g., 1-2

A/g).[1]

Not available (Experimental)

Voltage Plateau

Multiple plateaus

corresponding to conversion

and alloying reactions. For Li-

ion batteries, plateaus are

observed around 1.5 V and 0.9

V vs. Li/Li+.[1][2]

Predicted to have a lower

average voltage plateau

compared to Sb2S3.

Electrochemical Reactions and Logical Comparison
The electrochemical energy storage mechanism in antimony sulfides involves a combination of

conversion and alloying reactions. The following diagrams illustrate the reaction pathways for
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both Sb2S3 and the predicted pathway for Sb2S5 in a lithium-ion battery.

Antimony Trisulfide (Sb2S3) Reaction Pathway

Sb2S3

Conversion Reaction
Sb2S3 + 6Li+ + 6e- -> 2Sb + 3Li2S

Discharge

Alloying Reaction
2Sb + 6Li+ + 6e- -> 2Li3Sb

Further Discharge

Click to download full resolution via product page

Figure 1. Electrochemical reaction pathway of Sb2S3.
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Predicted Antimony Pentasulfide (Sb2S5) Reaction Pathway

Sb2S5

Predicted Conversion Reaction
Sb2S5 + 10Li+ + 10e- -> 2Sb + 5Li2S

Discharge

Alloying Reaction
2Sb + 6Li+ + 6e- -> 2Li3Sb

Further Discharge

Sb2S3 Synthesis Workflow
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in Vacuum Sb2S3 Powder

DFT Calculation Workflow for Sb2S5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

